3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one

• Molecular Formula: C7H8N4OS
• Molecular Weight: 196.23 g/mol
• IUPAC Name: 3-methyl-5-methylsulfanyl-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C7H8N4OS/c1-3-4-5(11-10-3)6(12)9-7(8-4)13-2/h1-2H3,(H,10,11)(H,8,9,12)
• InChI Key: IXTODJVWZCXXER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)C(=O)NC(=N2)SC
• CAS No.: 28745-13-3

Description

3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one is a heterocyclic compound that belongs to the class of pyrazolopyrimidines. This compound is characterized by a fused ring system consisting of a pyrazole ring and a pyrimidine ring. It is of significant interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 5-acetyl-4-aminopyrimidines with methylsulfanyl groups under reflux conditions. The reaction is often carried out in the presence of a base such as sodium methoxide in butanol, which facilitates the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. The scalability of the synthesis process is crucial for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one undergoes several types of chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as m-chloroperbenzoic acid.

Substitution: The methylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: m-Chloroperbenzoic acid is commonly used for the oxidation of the methylsulfanyl group.

Substitution: Benzylamine can be used for the substitution of the methylsulfanyl group after prior oxidation.

Major Products

Oxidation: The major products of oxidation are the sulfoxide and sulfone derivatives.

Substitution: The major products of substitution reactions are the corresponding substituted derivatives, such as benzylamino derivatives.

Scientific Research Applications

3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Medicine: Derivatives of this compound have shown promise as antiproliferative agents and kinase inhibitors.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one involves its interaction with specific molecular targets. For example, derivatives of this compound have been shown to inhibit protein tyrosine kinases and cyclin-dependent kinases, which are involved in cell signaling pathways . The inhibition of these kinases can lead to the suppression of cell proliferation and the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Pyrido[2,3-d]pyrimidin-5-one: This compound has a similar fused ring system and exhibits similar biological activities.

Pyrido[2,3-d]pyrimidin-7-one: Another similar compound with comparable chemical properties and applications.

Uniqueness

3-Methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one is unique due to its specific substitution pattern and the presence of the methylsulfanyl group. This structural feature imparts distinct chemical reactivity and biological activity compared to other similar compounds .